Cas no 1252046-13-1 (2-bromo-5-iodo-benzonitrile)
2-bromo-5-iodo-benzonitrile structure
Product Name:2-bromo-5-iodo-benzonitrile
CAS No:1252046-13-1
MF:C7H3BrIN
MW:307.91389298439
MDL:MFCD09025663
CID:824553
PubChem ID:45040712
Update Time:2025-04-19
2-bromo-5-iodo-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-iodobenzonitrile
- Benzonitrile,2-bromo-5-iodo
- 2-bromo-5-iodo-benzonitrile
- AKOS015834893
- SY059452
- Benzonitrile, 2-bromo-5-iodo-
- MFCD09025663
- SCHEMBL9950772
- KXTNUMXYGMBTSV-UHFFFAOYSA-N
- DTXSID90662232
- CS-W008126
- 1252046-13-1
- DB-020670
- C7H3BrIN
- DS-4093
-
- MDL: MFCD09025663
- Inchi: 1S/C7H3BrIN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H
- InChI Key: KXTNUMXYGMBTSV-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(C#N)=C1)Br
Computed Properties
- Exact Mass: 306.84900
- Monoisotopic Mass: 306.84936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 2.31
- PSA: 23.79000
- LogP: 2.92538
2-bromo-5-iodo-benzonitrile Security Information
- Hazardous Material transportation number:3439
- HazardClass:IRRITANT
- PackingGroup:Ⅲ
2-bromo-5-iodo-benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-bromo-5-iodo-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT990-250mg |
2-bromo-5-iodo-benzonitrile |
1252046-13-1 | 98% | 250mg |
151CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT990-1g |
2-bromo-5-iodo-benzonitrile |
1252046-13-1 | 98% | 1g |
343.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT990-5g |
2-bromo-5-iodo-benzonitrile |
1252046-13-1 | 98% | 5g |
1372.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XT990-100mg |
2-bromo-5-iodo-benzonitrile |
1252046-13-1 | 98% | 100mg |
57CNY | 2021-05-08 | |
| Chemenu | CM159044-5g |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 95+% | 5g |
$204 | 2021-06-16 | |
| Chemenu | CM159044-10g |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 95+% | 10g |
$318 | 2021-06-16 | |
| Chemenu | CM159044-25g |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 95+% | 25g |
$636 | 2021-06-16 | |
| Alichem | A013032657-250mg |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013032657-500mg |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A013032657-1g |
2-Bromo-5-iodobenzonitrile |
1252046-13-1 | 97% | 1g |
$1490.00 | 2023-09-03 |
2-bromo-5-iodo-benzonitrile Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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